Cas no 2990-03-6 ((2,6-dimethylphenyl)urea)
(2,6-dimethylphenyl)urea structure
Product Name:(2,6-dimethylphenyl)urea
(2,6-dimethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- (2,6-dimethylphenyl)urea
- N-<2,6-Dimethyl-phenyl>-harnstoff;2,6-Dimethyl-phenyl-harnstoff;2,6-Xylylurea;
- 2990-03-6
- (2,6-DIMETHYLPHENYL)CARBAMIDE
- Urea, (2,6-xylyl)-
- AKOS000144978
- DTXSID20184013
- N-(2,6-dimethylphenyl)urea
- NSC95427
- NSC 95427
- 1-(2,6-Dimethylphenyl)urea
- Urea,6-dimethylphenyl)-
- NSC-95427
- 3N142RQ42K
- SCHEMBL5520683
- Urea, 1-(2,6-xylyl)-
- UNII-3N142RQ42K
- Urea, (2,6-dimethylphenyl)-
- BRN 2091701
- UREA, N-(2,6-DIMETHYLPHENYL)-
- 2,6-Xylylurea
-
- Inchi: 1S/C9H12N2O/c1-6-4-3-5-7(2)8(6)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12)
- InChI Key: JNWNVDGZXMDDCZ-UHFFFAOYSA-N
- SMILES: O=C(N)NC1C(C)=CC=CC=1C
Computed Properties
- Exact Mass: 164.09500
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12000
- LogP: 2.56730
(2,6-dimethylphenyl)urea Related Literature
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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